Cas no 1533219-57-6 (4-chloro-3-ethylphenyl chloroformate)

4-chloro-3-ethylphenyl chloroformate structure
1533219-57-6 structure
Product Name:4-chloro-3-ethylphenyl chloroformate
CAS No:1533219-57-6
Molecular Formula:C9H8Cl2O2
Molecular Weight:219.06462097168
MDL:MFCD24141195
CID:5244616
PubChem ID:81646998

4-chloro-3-ethylphenyl chloroformate Properties

Names and Identifiers

    • 4-chloro-3-ethylphenyl chloroformate
    • 4-chloro-3-ethylphenylchloroformate
    • Carbonochloridic acid, 4-chloro-3-ethylphenyl ester
    • MDL: MFCD24141195
    • InChIKey: IYXQGCQKSNCFKY-UHFFFAOYSA-N
    • Inchi: 1S/C9H8Cl2O2/c1-2-6-5-7(13-9(11)12)3-4-8(6)10/h3-5H,2H2,1H3
    • SMILES: ClC1=CC=C(C=C1CC)OC(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 13
  • Complexity: 185
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3

4-chloro-3-ethylphenyl chloroformate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A1086863-1g
4-Chloro-3-ethylphenyl chloroformate
1533219-57-6 95%
1g
$427.0 2023-09-04
Enamine
EN300-281277-0.05g
4-chloro-3-ethylphenyl chloroformate
1533219-57-6 95.0%
0.05g
$468.0 2025-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01013800-1g
4-Chloro-3-ethylphenyl chloroformate
1533219-57-6 95%
1g
¥2933.0

4-chloro-3-ethylphenyl chloroformate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1533219-57-6)4-chloro-3-ethylphenyl chloroformate
A1000844
Purity:99%
Quantity:1g
Price($):384.0